Cas no 626-01-7 (3-Iodoaniline)

3-Iodoaniline Properties

Names and Identifiers

• 3-Iodoaniline
• 1-Amino-3-iodobenzene
• 3-aminoiodobenzene
• 3-Iodobenzenamine
• 3-iodobenzene-amine
• 4-Iodoaniline
• Aniline,m-iodo
• Benzenamine,3-iodo
• EINECS 210-922-7
• m-Aminoiodobenzene
• m-Iodoaniline
• Benzenamine, 3-iodo-
• Aniline, m-iodo-
• 3-Iodo-phenylamine
• 3iodoaniline
• 3-iodo-aniline
• 3-iodophenylamine
• PubChem10577
• (3-iodo-phenyl)-amine
• KSC492O5L
• PARAGOS 510008
• 3-I-C6H4NH2
• FFCSRWGYGMRBGD-UHFFFAOYSA-
• NSC34545
• STR02547
• N10375
• SCHEMBL177007
• W-104984
• CS-W007373
• NS00035092
• AM20040892
• MFCD00007781
• DTXSID4060812
• FT-0615891
• EN300-20382
• 2-Cyclopentylvalericacid
• PS-5285
• InChI=1/C6H6IN/c7-5-2-1-3-6(8)4-5/h1-4H,8H2
• I0047
• BDBM626088
• AKOS000120390
• NSC 34545
• A8652
• NSC-34545
• 3-Iodoaniline, purum, >=97.0% (NT)
• 3-Iodoaniline, 98%
• SB78721
• AC-533
• Z104477944
• 626-01-7
• DB-024176
• aniline, 3-iodo-
• +Expand

• MDL： MFCD00007781
• InChIKey： FFCSRWGYGMRBGD-UHFFFAOYSA-N
• Inchi： 1S/C6H6IN/c7-5-2-1-3-6(8)4-5/h1-4H,8H2
• SMILES： IC1=C([H])C([H])=C([H])C(=C1[H])N([H])[H]
• BRN： 636058

Computed Properties

• Exact Mass: 218.9545g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 218.9545g/mol
• Monoisotopic Mass: 218.9545g/mol
• Topological Polar Surface Area: 26Ų
• Heavy Atom Count: 8
• Complexity: 74.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.45460
• PSA: 26.02000
• Refractive Index: n20/D 1.682(lit.)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 116°C/4mmHg
• Melting Point: 21-24 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Colorless or Brown low melting point solid
• Solubility: Insoluble in water.
• Sensitiveness: Light Sensitive
• pka: 3.58(at 25℃)
• Density: 1.821 g/mL at 25 °C(lit.)

3-Iodoaniline Security Information

• Symbol: GHS07
• RTECS：BY3750000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S36/37-S36/37/39-S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1(b)
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2810
• Hazard Statement： H302,H312,H315,H332,H335
• Warning Statement： P261,P280
• Prompt：warning
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22-37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：6.1(b)
• FLUKA BRAND F CODES：8

3-Iodoaniline Customs Data

• HS CODE：29214210
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether